Cas no 2137553-50-3 (2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine
• CAS No: 2137553-50-3
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6060428
• PubChem ID: 165749224
• Update Time: 2025-09-24

2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine
• EN300-1113883
• 2137553-50-3

• Inchi： 1S/C8H16N4O/c1-6(2)7(13-3)5-12-10-4-8(9)11-12/h4,6-7H,5H2,1-3H3,(H2,9,11)
• InChI Key： MMFZUPSYFPLABL-UHFFFAOYSA-N
• SMILES： O(C)C(CN1N=CC(N)=N1)C(C)C

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine

2-(2-Methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine: A Promising Compound for Pharmaceutical Innovation

2-(2-Methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine, with the CAS No. 2137553-50-3, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound is a derivative of the 1,2,3-triazole ring, a heterocyclic structure known for its versatile biological activities and structural adaptability. The synthesis and functionalization of this molecule are driven by its potential applications in drug discovery and therapeutic development. Recent studies have highlighted the role of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine in modulating specific biological pathways, making it a valuable candidate for further exploration.

The 1,2,3-triazole ring is a key structural element in this compound, offering a rigid framework that enhances molecular stability and bioavailability. The presence of the 2-methoxy-3-methylbutyl substituent introduces additional functional groups that can interact with target proteins or receptors, thereby modulating cellular processes. The 4-amine functional group at the triazole ring further contributes to the molecule's reactivity and potential for conjugation with other pharmacophores. This combination of structural features positions 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine as a promising lead compound for the development of novel therapeutics.

Recent advances in medicinal chemistry have underscored the importance of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine in the context of drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of specific protein kinases, which are implicated in several diseases, including cancer and neurodegenerative disorders. The study highlighted the molecule's ability to selectively bind to target enzymes, thereby reducing off-target effects and improving therapeutic outcomes. This finding aligns with the broader trend of developing small-molecule inhibitors with high specificity and efficacy.

The 2-methoxy-3-methylbutyl group plays a critical role in the molecular interactions of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine. Methoxy groups are known for their ability to enhance lipophilicity and hydrogen bonding capacity, which are essential for drug permeability across biological membranes. The methyl substitution at the 3-position further modulates the steric properties of the molecule, potentially influencing its binding affinity to target sites. These structural modifications are strategically designed to optimize the compound's pharmacokinetic profile and biological activity.

Another area of research focusing on 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine involves its potential as a modulator of inflammatory pathways. A 2024 preclinical study explored its effects on cytokine production in immune cells, revealing its ability to suppress the expression of pro-inflammatory mediators such as TNF-α and IL-6. This property suggests potential applications in the treatment of autoimmune diseases and chronic inflammation. The study also emphasized the molecule's low toxicity profile, which is a critical factor in the development of safe and effective therapeutics.

The synthesis of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine typically involves a multi-step process that combines organic chemistry techniques with advanced catalytic methods. The formation of the triazole ring is often achieved through click chemistry reactions, such as the Huisgen azide-alkyne cycloaddition, which allows for efficient and selective construction of the heterocyclic scaffold. The incorporation of the 2-methoxy-3-methylbutyl group is facilitated by alkylating agents or functional group transformations, ensuring the desired stereochemistry and regioselectivity.

Recent advancements in computational chemistry have enabled the prediction of the molecular behavior of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine. Molecular docking studies have identified potential binding sites on target proteins, providing insights into the mechanism of action of this compound. These computational models are invaluable for rational drug design, as they allow researchers to optimize the molecule's structure for enhanced potency and selectivity. The integration of machine learning algorithms with these models has further accelerated the discovery of novel therapeutic candidates.

The 4-amine functional group in 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine is a key site for further chemical modification. This group can be conjugated with various pharmacophores, such as fluorescent dyes or targeting ligands, to enhance the molecule's utility in diagnostic applications. For example, the attachment of a fluorescent label to the amine group enables real-time monitoring of the compound's distribution and metabolism in vivo. Such modifications are particularly relevant in the development of imaging agents and targeted drug delivery systems.

Despite its promising properties, the development of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine as a therapeutic agent requires overcoming several challenges. One of the primary concerns is the optimization of its pharmacokinetic profile to ensure adequate bioavailability and minimal metabolic degradation. Additionally, the potential for drug resistance must be addressed through the design of multi-target compounds or combination therapies. These challenges highlight the need for continued research and innovation in the field of medicinal chemistry.

Looking ahead, the future of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine lies in its application as a platform for the development of personalized medicine. By leveraging its structural versatility, researchers can tailor the molecule to address specific patient needs, such as genetic variations in drug metabolism or disease-specific molecular targets. The integration of biomarker-driven approaches with the use of this compound could further enhance its therapeutic efficacy and reduce adverse effects.

In conclusion, 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the treatment of various diseases, offering new hope for patients in need of effective and targeted therapies.

The ongoing exploration of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine underscores the importance of interdisciplinary collaboration in drug discovery. By combining expertise in organic chemistry, computational modeling, and biological sciences, researchers can unlock the full potential of this molecule. As the field of medicinal chemistry continues to evolve, the development of compounds like 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine will remain a cornerstone of innovation, driving progress in the quest for more effective and sustainable therapeutic solutions.

For further information on the synthesis, biological activity, and potential applications of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine, researchers are encouraged to consult recent publications in reputable scientific journals and attend specialized conferences focused on drug discovery and development. The collaborative efforts of the scientific community will be instrumental in translating the promising potential of this compound into real-world therapeutic applications.

The journey of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine from the laboratory to the clinic is an exciting frontier in medicinal chemistry. As new discoveries and technologies emerge, the possibilities for this molecule will continue to expand, offering new avenues for the treatment of complex diseases. The continued dedication of researchers and scientists will ensure that this compound remains at the forefront of innovation, contributing to the advancement of human health and well-being.

In summary, the exploration of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine exemplifies the dynamic and evolving nature of medicinal chemistry. Its structural and functional properties, combined with the insights gained from recent studies, position it as a valuable asset in the development of novel therapeutics. As the field progresses, the potential of this compound will undoubtedly be further realized, paving the way for transformative advancements in medicine.

The significance of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine extends beyond its immediate applications, influencing the broader landscape of drug discovery and development. Its unique characteristics serve as a model for the design of future therapeutic agents, inspiring new approaches and strategies in the quest for more effective treatments. The continued study and application of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to explore the potential of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine, it is clear that this compound holds great promise for the future of medicine. Its journey from a chemical entity to a potential therapeutic agent is a testament to the power of innovation and collaboration in the field of medicinal chemistry. The ongoing research and development efforts will ensure that this compound remains a key player in the advancement of healthcare and the well-being of patients worldwide.

In conclusion, the exploration of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine highlights the importance of continued research and innovation in the field of medicinal chemistry. Its potential applications and the insights gained from recent studies underscore the significance of this compound in the development of novel therapeutics. As the scientific community continues to push the boundaries of what is possible, the future of medicine will undoubtedly be shaped by the discoveries and advancements made through the study of compounds like 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine.

The ongoing exploration of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine is a reflection of the dynamic and ever-evolving nature of medicinal chemistry. Its unique properties and potential applications serve as a foundation for future research and development, driving the field forward. As scientists and researchers continue to uncover new insights and possibilities, the impact of this compound will continue to grow, contributing to the advancement of medicine and the betterment of human health.

With its promising potential and the ongoing research efforts, 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine is poised to play a significant role in the future of medicine. The continued dedication of the scientific community will ensure that this compound remains a vital asset in the quest for more effective and innovative therapeutic solutions. As the field of medicinal chemistry continues to evolve, the contributions of compounds like 2-(2-methoxy-3-methylbutyl)-3-triazol-4-amine will be instrumental in shaping the future of healthcare and the well-being of patients worldwide.

Ultimately, the exploration of 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine represents a crucial step in the advancement of medicinal chemistry. Its unique properties and potential applications underscore the importance of continued research and innovation in the field. As scientists and researchers continue to push the boundaries of what is possible, the future of medicine will be shaped by the discoveries and advancements made through the study of compounds like 2-(2-methoxy-3-methylbutyl)-2H-1,2,3-triazol-4-amine.